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Introduction to Arlasolve™ DMI

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, polar aprotic solvent that is gaining
significant traction in the formulation of topical and transdermal drug delivery systems.[1]
Derived from renewable corn sugar, it is a biodegradable and plant-derived ingredient known
for its excellent safety profile.[2][3] Its primary functions in topical formulations are to act as a
solvent, a carrier for active pharmaceutical ingredients (APIs), and a penetration enhancer.[4]
[5] Arlasolve™ DMI is a clear, colorless to slightly yellow liquid that is soluble in water, alcohol,
and various organic solvents, making it a versatile excipient for a wide range of cream
formulations.[4][5][6]

The utility of Arlasolve™ DMI extends to its ability to dissolve both hydrophilic and lipophilic
APIs, improve the shelf stability of formulations, and enhance the overall aesthetic feel of
topical creams by providing a smooth, non-greasy finish.[2][5][7] Furthermore, it has been
shown to reduce the irritation potential of certain APIs, such as benzoyl peroxide (BPO).[8][9]

Mechanism of Action
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Arlasolve™ DMI enhances the delivery of active ingredients through a dual mechanism:

e As a Solvent: It effectively solubilizes a wide range of APIs, preventing their re-agglomeration
in the formulation. This is particularly beneficial for crystalline actives like BPO, where
smaller, dissolved particles are more readily available to penetrate the skin.[9][10] By
keeping the API in a dissolved state, Arlasolve™ DMI ensures a more uniform distribution
within the cream and upon application.

e As a Penetration Enhancer: Arlasolve™ DMI is thought to increase the polarity of the skin's
surface layers, specifically the stratum corneum.[7] This alteration of the skin's barrier
properties facilitates the partitioning of the active ingredient from the vehicle into the
epidermis.[7] It is important to note that while it aids in epidermal penetration, it has not been
shown to promote significant penetration into the bloodstream.[9][10]

API (Crystalline/Poorly Soluble) Arlasolve™ DMI

ncreases Polarity

Stratum Corneum »| Epidermis

Click to download full resolution via product page
Figure 1: Mechanism of Arlasolve™ DMI in enhancing API delivery.

Key Formulation Parameters

When incorporating Arlasolve™ DMI into topical cream formulations, the following parameters
should be considered:
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Parameter

Guideline

Source(s)

Recommended Usage Rate

1-10% for most cosmetic
applications. Can be up to
25% or higher in
pharmaceutical preparations
depending on the API and
desired effect.

[4]

Stable across a broad pH

H Stabili 4][6

P v range (typically 3-10). [411°]
Soluble in water, isopropanol,
propylene glycol, polysorbate

Solubility 20, and cottonseed oil. [5]
Insoluble in mineral oil, lanolin,
and dimethicone.
Compatible with a wide array
of cosmetic and

Compatibility pharmaceutical ingredients, [41[6]

including AHAs, BHAs,
retinoids, and niacinamide.

Thermal Stability

Heat stable up to 80°C. Itis
often recommended to add it
during the cool-down phase of
emulsification to protect heat-

sensitive APIs.

[6]

Phase of Incorporation

Can be added to the water
phase or during post-
emulsification, depending on
the formulation type and

desired characteristics.

[6]

Quantitative Data on Performance
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The inclusion of Arlasolve™ DMI in topical formulations can lead to measurable improvements
in performance. The following tables summarize available quantitative data.

. . . 1 . ™
Arlasolve™
] Method of
. Active DMI
Formulation . . Assessmen Result Source(s)
Ingredient Concentrati ¢
on
A significant
19%
reduction in
Laser o
N irritation
Leave-on 2.5% Benzoyl Not specified, Doppler
] ) compared to [9]
Lotion Peroxide but present blood flow )
) ] a lotion
imagin
ang without
Arlasolve™
DMI.
90% of
investigators
reported that
) typical BPO
» Dermatologist _
Leave-on 4% Benzoyl Not specified, side effects
_ assessment o
Cream Peroxide but present (irritation and

over 6 weeks

dryness)
were minimal
or non-

existent.

Table 2: Skin Permeation Enhancement with Arlasolve™

DMI
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Arlasolve™

Active
. DMI
Ingredient(s

)

Concentrati

on

Method of
Assessmen
t

Formulation

Type

Result Source(s)

Hydroquinon

e, Salicylic

Acid, 10%
Octadecenedi

oic Acid

In-vitro study

. using Franz
Oil-in-Water

Emulsion

diffusion cells
with human

skin

Did not
significantly
enhance the
skin
permeation of
these
lipophilic
actives. It
was
hypothesized
that the
increased
solubility of
the actives in
the
formulation
reduced the
thermodynam
ic drive for

penetration.

Hydrophilic
API 10%
(unspecified)

Not specified Not specified

Resulted in a

15% increase

in the amount

of active [7]
delivered into

the

epidermis.

Experimental Protocols

The following are detailed protocols for the formulation and testing of topical creams containing

Arlasolve™ DMI.
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Protocol for Formulation of an Oil-in-Water (O/W) Cream

This protocol provides a general framework for developing an O/W cream. The percentages of
individual ingredients should be optimized based on the specific APl and desired product
characteristics.

Materials:

o Oil Phase: Emollients (e.g., Caprylic/Capric Triglyceride), Thickeners (e.g., Cetyl Alcohol,
Stearyl Alcohol), Emulsifier (e.g., Glyceryl Stearate).

o Water Phase: Deionized Water, Humectant (e.g., Glycerin), Arlasolve™ DMI,
Thickener/Stabilizer (e.g., Xanthan Gum).

o Active Phase: Active Pharmaceutical Ingredient (API).

o Cool-Down Phase: Preservative (e.g., Phenoxyethanol), Fragrance (optional).
Procedure:

o Preparation of Phases:

o In a primary vessel, combine the ingredients of the oil phase and heat to 70-75°C with
gentle mixing until all components are melted and uniform.

o In a separate vessel, combine the deionized water and glycerin of the water phase and
begin heating to 70-75°C. Disperse the xanthan gum into the heated water-glycerin
mixture and mix until fully hydrated. Add the Arlasolve™ DMI to the water phase and mix
until uniform.

o Emulsification:
o Slowly add the oil phase to the water phase while homogenizing at a moderate speed.
o Increase the homogenization speed and mix for 5-10 minutes to form a uniform emulsion.

e Cooling:
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o Begin cooling the emulsion while continuing to mix at a lower speed.

« Addition of Active and Cool-Down Phase:

o When the emulsion has cooled to 40-45°C, add the API (pre-dissolved in a suitable
solvent if necessary) and the cool-down phase ingredients.

o Continue mixing until the cream is uniform and has reached room temperature.

« Final Quality Control:

o Measure the pH and viscosity of the final product and adjust if necessary.

Phase Preparation

Prepare Oil Phase
(70-75°C)

Prepare Water Phase with Arlasolve™ DMI
(70-75°C)

Emulsification
(Homogenize)

'

Cooling
(Gentle Mixing)

'

Add API & Preservatives
(<45°C)

'

Final QC
(pH, Viscosity)
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Figure 2: General workflow for formulating an O/W cream with Arlasolve™ DMI.

Protocol for In-Vitro Skin Permeation Study

This protocol outlines the use of Franz diffusion cells to assess the skin permeation of an API
from a topical cream formulation.

Materials and Equipment:

e Franz diffusion cells

e Excised human or porcine skin

e Receptor medium (e.g., Phosphate Buffered Saline, pH 7.4)

¢ High-Performance Liquid Chromatography (HPLC) system

o Water bath with magnetic stirrers

e Syringes and vials for sampling

Procedure:

e Skin Membrane Preparation:
o Obtain fresh human or porcine skin and remove any subcutaneous fat.
o Cut the skin into sections large enough to fit the Franz diffusion cells.

e Franz Cell Setup:

o Mount the skin membrane between the donor and receptor chambers of the Franz cell,
with the stratum corneum facing the donor chamber.

o Fill the receptor chamber with pre-warmed (32°C) and degassed receptor medium,
ensuring no air bubbles are trapped beneath the skin.
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o Place the Franz cells in a water bath maintained at 32°C and allow the system to
equilibrate.

Application of Formulation:

o Apply a known amount of the topical cream formulation to the surface of the skin in the
donor chamber.

Sampling:

o At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample of the
receptor medium from the sampling arm.

o Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.

Sample Analysis:

o Analyze the collected samples for API concentration using a validated HPLC method.

Data Analysis:
o Calculate the cumulative amount of API permeated per unit area over time.

o Determine key permeation parameters such as the steady-state flux (Jss) and the
permeability coefficient (Kp).

Protocol for Stability Testing of Topical Creams

This protocol is based on ICH guidelines and is designed to assess the stability of a topical
cream over its shelf life.

Procedure:
e Sample Preparation:
o Package the cream in its final intended packaging.

o Storage Conditions:
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o Store the samples in stability chambers under the following conditions:
» Long-term: 25°C + 2°C / 60% RH + 5% RH

= Accelerated: 40°C + 2°C / 75% RH + 5% RH

e Testing Schedule:

o Test the samples at specified time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24, 36 months for long-
term; 0, 1, 2, 3, 6 months for accelerated).

o Parameters to be Tested:
o Physical: Appearance, color, odor, phase separation, viscosity, and particle size.
o Chemical: pH, assay of the active ingredient, and quantification of degradation products.

o Microbiological: Total viable count (bacteria, yeast, and mold) and preservative efficacy
testing.

e Data Evaluation:

o Analyze the data for any significant changes over time to establish the product's shelf life.

Dual Functionality

Penetration Enhancer

Formulation Benefits

Improved API Solubility Improved Formulation Stability
Reduced API Irritation Enhanced API Delivery [¢——
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Figure 3: Logical relationship of Arlasolve™ DMI's dual functions and resulting benefits.

Conclusion

Arlasolve™ DMI is a multifunctional excipient that offers significant advantages in the
formulation of topical creams. Its ability to act as both a solvent and a penetration enhancer
allows for the development of more effective and aesthetically pleasing products. By carefully
considering the formulation parameters and conducting thorough performance and stability
testing, researchers and drug development professionals can leverage the benefits of
Arlasolve™ DMI to create innovative and efficacious topical treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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